Cas no 927536-61-6 (5-(2H-1,3-benzodioxol-5-yl)-1-(furan-2-carbonyl)-3-phenyl-4,5-dihydro-1H-pyrazole)

• Product Name: 5-(2H-1,3-benzodioxol-5-yl)-1-(furan-2-carbonyl)-3-phenyl-4,5-dihydro-1H-pyrazole
• CAS No: 927536-61-6
• MF: C₂₁H₁₆N₂O₄
• MW: 360.362745285034
• CID: 5428254
• Update Time: 2025-07-09

5-(2H-1,3-benzodioxol-5-yl)-1-(furan-2-carbonyl)-3-phenyl-4,5-dihydro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• [3-(1,3-benzodioxol-5-yl)-5-phenyl-3,4-dihydropyrazol-2-yl]-(furan-2-yl)methanone
• 5-(2H-1,3-benzodioxol-5-yl)-1-(furan-2-carbonyl)-3-phenyl-4,5-dihydro-1H-pyrazole

• Inchi： 1S/C21H16N2O4/c24-21(19-7-4-10-25-19)23-17(12-16(22-23)14-5-2-1-3-6-14)15-8-9-18-20(11-15)27-13-26-18/h1-11,17H,12-13H2
• InChI Key： BIGJIRYRNLJYRF-UHFFFAOYSA-N
• SMILES： C(N1C(C2=CC=C3OCOC3=C2)CC(C2=CC=CC=C2)=N1)(C1=CC=CO1)=O

Additional information on 5-(2H-1,3-benzodioxol-5-yl)-1-(furan-2-carbonyl)-3-phenyl-4,5-dihydro-1H-pyrazole

Comprehensive Analysis of 5-(2H-1,3-benzodioxol-5-yl)-1-(furan-2-carbonyl)-3-phenyl-4,5-dihydro-1H-pyrazole (CAS No. 927536-61-6)

The compound 5-(2H-1,3-benzodioxol-5-yl)-1-(furan-2-carbonyl)-3-phenyl-4,5-dihydro-1H-pyrazole (CAS No. 927536-61-6) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its complex architecture, featuring a benzodioxole moiety, a furan carbonyl group, and a dihydropyrazole core, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a scaffold for designing novel bioactive molecules, given its ability to interact with multiple biological targets.

In recent years, the demand for innovative heterocyclic compounds has surged, driven by advancements in drug discovery and material science. The pyrazole derivatives, such as this compound, are known for their diverse pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the benzodioxole group further enhances its bioactivity, as this fragment is commonly found in natural products and synthetic drugs with therapeutic effects. This has led to a growing number of studies exploring its synthesis, characterization, and potential applications.

From a synthetic chemistry perspective, the preparation of 5-(2H-1,3-benzodioxol-5-yl)-1-(furan-2-carbonyl)-3-phenyl-4,5-dihydro-1H-pyrazole involves multi-step reactions, often starting from readily available precursors like piperonal and furan-2-carboxylic acid. The key step typically includes a cyclocondensation reaction to form the dihydropyrazole ring, followed by functionalization to introduce the furan carbonyl group. Researchers have optimized these protocols to improve yield and purity, making the compound more accessible for further studies.

The compound's structural features also make it a subject of interest in computational chemistry and molecular modeling. Scientists use density functional theory (DFT) calculations to predict its electronic properties, reactivity, and potential interactions with biological macromolecules. These insights are invaluable for designing derivatives with enhanced efficacy and selectivity, addressing current challenges in drug development, such as resistance and side effects.

Beyond pharmaceuticals, 5-(2H-1,3-benzodioxol-5-yl)-1-(furan-2-carbonyl)-3-phenyl-4,5-dihydro-1H-pyrazole has potential applications in agrochemicals. Its heterocyclic framework could serve as a basis for developing new pesticides or herbicides with improved environmental profiles. The benzodioxole and furan moieties are known to contribute to the bioactivity of many agrochemicals, making this compound a valuable template for innovation in crop protection.

In conclusion, 5-(2H-1,3-benzodioxol-5-yl)-1-(furan-2-carbonyl)-3-phenyl-4,5-dihydro-1H-pyrazole (CAS No. 927536-61-6) represents a versatile and promising compound with broad applications in medicinal and agricultural chemistry. Its unique structure, combined with ongoing research efforts, positions it as a key player in the development of next-generation therapeutics and agrochemicals. As scientific understanding of its properties deepens, we can expect to see more innovative uses for this molecule in the near future.